Cas no 1233958-88-7 (Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate
• CAS No: 1233958-88-7
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 4788612
• Update Time: 2025-10-28

Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate
• Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate

• Inchi： 1S/C15H28N2O3/c1-11(2)10-13(18)16-12-6-8-17(9-7-12)14(19)20-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,16,18)
• InChI Key： GABWUNWZFWOERJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(CC(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 427.7±34.0 °C at 760 mmHg
• Flash Point: 212.5±25.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate (CAS No: 1233958-88-7)

Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate, with the CAS number 1233958-88-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential applications in drug design. The structural features of Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound consists of a piperidine ring substituted with a tert-butyl group at the 1-position and an N-(3-methylbutanamido) group at the 4-position. This particular arrangement of functional groups contributes to its unique chemical properties and biological interactions. The tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability, while the amide linkage provides a site for further chemical modifications and bioconjugation.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous drug candidates. These compounds have been explored for their potential in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The specific modification of Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate is its versatility in drug discovery. The presence of both a reactive amide group and a lipophilic tert-butyl moiety allows for diverse chemical transformations, enabling researchers to tailor the compound for specific biological targets. For instance, the amide group can be used to link this compound with other pharmacophores or biomolecules, creating conjugates with enhanced targeting capabilities.

Recent studies have highlighted the importance of piperidine derivatives in the development of kinase inhibitors, which are crucial for treating various types of cancer. Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate has shown promise as a scaffold for designing molecules that can selectively inhibit specific kinases involved in tumor growth and progression. By modifying its structure, researchers aim to improve its binding affinity and selectivity, thereby reducing off-target effects and increasing therapeutic efficacy.

The compound's potential also extends to the treatment of neurological disorders. Piperidine derivatives have been found to interact with neurotransmitter receptors and ion channels, making them suitable candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate could serve as a precursor for developing new agents that modulate these pathways more effectively than existing treatments.

In addition to its applications in oncology and neurology, Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate has been explored for its antimicrobial properties. The structural features of this compound allow it to interact with bacterial cell membranes and disrupt essential cellular processes. This makes it a promising candidate for developing novel antibiotics to combat drug-resistant strains of bacteria.

The synthesis of Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Quality control and analytical characterization are essential steps in the development of any pharmaceutical compound. Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate is subjected to rigorous testing using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure, purity, and stability, ensuring that it meets regulatory standards before being used in preclinical or clinical studies.

The future prospects of Tert-Butyl 4-(3-methylbutanamido)piperidine-1-carboxylate are vast and exciting. As research continues to uncover new biological targets and mechanisms of action, this compound is likely to play a significant role in the development of next-generation therapeutics. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into tangible medical benefits for patients worldwide.